(4R)-4-ethynyl-2,2-dimethyl-1,3-dioxolane
CAS No.: 186521-82-4
Cat. No.: VC20902268
Molecular Formula: C7H10O2
Molecular Weight: 126.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 186521-82-4 |
|---|---|
| Molecular Formula | C7H10O2 |
| Molecular Weight | 126.15 g/mol |
| IUPAC Name | (4R)-4-ethynyl-2,2-dimethyl-1,3-dioxolane |
| Standard InChI | InChI=1S/C7H10O2/c1-4-6-5-8-7(2,3)9-6/h1,6H,5H2,2-3H3/t6-/m1/s1 |
| Standard InChI Key | GPNBPQQQZHDRMZ-ZCFIWIBFSA-N |
| Isomeric SMILES | CC1(OC[C@H](O1)C#C)C |
| SMILES | CC1(OCC(O1)C#C)C |
| Canonical SMILES | CC1(OCC(O1)C#C)C |
Introduction
(4R)-4-ethynyl-2,2-dimethyl-1,3-dioxolane is a chiral organic compound with the molecular formula C₇H₁₀O₂ and a molecular weight of 126.15 g/mol . It is a derivative of 1,3-dioxolane, featuring an ethynyl group attached to the fourth carbon atom in an R configuration. This compound is of interest in organic synthesis due to its unique structural features and potential applications in various chemical reactions.
Synthesis and Applications
While specific synthesis methods for (4R)-4-ethynyl-2,2-dimethyl-1,3-dioxolane are not detailed in the available literature, compounds with similar structures are often synthesized through reactions involving dioxolane derivatives. The presence of an ethynyl group makes it a potential building block for further organic transformations, such as cross-coupling reactions or cycloadditions.
Related Compounds and Research
Compounds similar to (4R)-4-ethynyl-2,2-dimethyl-1,3-dioxolane, such as other dioxolane derivatives, are used in various applications, including the synthesis of bio-based solvents and pharmaceutical intermediates . The development of such compounds often involves green chemistry principles to ensure sustainability and reduced environmental impact.
Patents and Literature
Patents related to the structure of (4R)-4-ethynyl-2,2-dimethyl-1,3-dioxolane can be found through the WIPO PATENTSCOPE database using its InChIKey (GPNBPQQQZHDRMZ-ZCFIWIBFSA-N) . Literature on similar compounds highlights the importance of designing efficient synthetic routes and evaluating their potential applications in organic synthesis.
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